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Compound of Interest

Compound Name: Sodium feredetate

Cat. No.: B130795 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides indispensable safety and logistical information for researchers, scientists,

and drug development professionals working with Sodium Feredetate. Adherence to these

protocols is critical for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Sodium Feredetate, a comprehensive PPE strategy is mandatory to prevent

contact and inhalation.
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles

and/or a full-face shield.[1]

Protects against dust and

potential splashes of solutions.

Skin Protection

Chemically resistant gloves

(inspect before use) and clean,

body-covering clothing.[1][2]

Prevents skin irritation.[1][3][4]

Respiratory Protection

For conditions where dust or

mist is apparent and

engineering controls are not

feasible, a NIOSH-approved

particulate respirator may be

worn.[1] For emergencies or

unknown exposure levels, a

full-face positive-pressure, air-

supplied respirator is

necessary.[1]

May cause respiratory

irritation.[1][3]

Hazard and Toxicity Profile
Understanding the potential hazards of Sodium Feredetate is fundamental to its safe handling.

While generally described as non-hazardous, it is prudent to handle it with care due to its

irritant properties.[1][3][4]

Toxicological Data

Test Result Species

Oral LD50 > 2,000 mg/kg bw[5] Rat (male/female)

Dermal LD50 > 2,000 mg/kg bw[5] Rat (male/female)

Inhalation LC50 > 2.75 mg/L air[5] Rat (male/female)

Hazard Statements:

H315: Causes skin irritation.[1][3]
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H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1][3]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
A systematic approach to handling Sodium Feredetate minimizes the risk of exposure and

contamination.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[1][3]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Maintain an eye wash fountain and quick-drench facilities in the immediate work area.[1]

2. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3][4]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][3][4]

Minimize dust generation and accumulation.[3][6]

Wash hands thoroughly after handling.[1][3]

Do not eat, drink, or smoke while handling the substance.[3][4]

3. Storage:

Keep the container tightly closed.[1][3]

Store in a cool, dry, and well-ventilated area.[1]

Protect against physical damage and contact with strong oxidizing agents.[1] The product is

hygroscopic (absorbs moisture from the air).[6][7][8]
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Emergency and Disposal Protocols
Accidental Release Measures:

Small Spills:

Avoid dust formation.[1][3]

Ensure adequate ventilation.[1][3]

Use appropriate tools to place the spilled solid into a convenient waste disposal container.

[1][3]

Clean the contaminated surface with water and dispose of according to local and regional

authority requirements.[1][3]

Large Spills:

Do not let the product enter drains.[1][3]

Use a shovel to put the material into a convenient waste disposal container.[1]

Finish cleaning by spreading water on the contaminated surface and allow it to be

evacuated through the sanitary system.[1]

First-Aid Procedures:

In case of skin contact: Immediately flush the skin with plenty of water for at least 15 minutes

after wiping off excess material.[1][3] Remove contaminated clothing and shoes.[1][3] Get

medical attention.[1][3]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the lower and upper eyelids occasionally.[3] Get medical attention immediately.[3]

If inhaled: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3] If not breathing, give artificial respiration.[1] If breathing is difficult, give oxygen.

[1] Get medical attention.[1]
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If ingested: Never give anything by mouth to an unconscious person.[1][3] Get medical

attention.[1][3]

Disposal Plan:

Any material that cannot be saved for recovery or recycling should be managed in an

appropriate and approved waste disposal facility.[1][3]

Processing, use, or contamination of this product may change the waste management

options.[1][3]

Dispose of the container and unused contents in accordance with federal, state, and local

requirements.[1][3]
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Caption: Workflow for the safe handling of Sodium Feredetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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